Cas no 1807934-00-4 ((2S)-4-methoxybutan-2-ol)

• Product Name: (2S)-4-methoxybutan-2-ol
• CAS No: 1807934-00-4
• MF: C₅H₁₂O₂
• MW: 104.147582054138
• CID: 5719138
• PubChem ID: 75481799
• Update Time: 2025-11-03

(2S)-4-methoxybutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1807934-00-4
• EN300-160170
• (2S)-4-methoxybutan-2-ol
• SCHEMBL9072310
• AKOS026728551

• Inchi： 1S/C5H12O2/c1-5(6)3-4-7-2/h5-6H,3-4H2,1-2H3/t5-/m0/s1
• InChI Key： METPUBMTPUYMGR-YFKPBYRVSA-N
• SMILES： O(C)CC[C@H](C)O

Computed Properties

• Exact Mass: 104.083729621g/mol
• Monoisotopic Mass: 104.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 37.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-4-methoxybutan-2-ol

(2S)-4-methoxybutan-2-ol and its Significance in Modern Chemical Research

(2S)-4-methoxybutan-2-ol (CAS No. 1807934-00-4) is a chiral alcohol that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. Its unique stereochemistry and structural features make it a valuable building block for the synthesis of complex molecules, particularly in the development of novel therapeutic agents. This compound, characterized by its (S)-configuration at the second carbon atom and a methoxy group at the fourth carbon, exhibits distinct chemical properties that are leveraged in various synthetic pathways.

The importance of (2S)-4-methoxybutan-2-ol lies in its role as a precursor in the synthesis of enantiomerically pure compounds, which are crucial for many pharmaceutical applications. The demand for such compounds has surged in recent years due to the growing understanding of stereoselectivity in biological systems. Researchers have increasingly recognized that the biological activity of a molecule can be profoundly influenced by its stereochemical configuration, making the synthesis of enantiomerically pure compounds a priority in drug development.

In recent years, advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing chiral compounds like (2S)-4-methoxybutan-2-ol. These methods often involve transition metal catalysis, biocatalysis, or chiral auxiliaries, which allow for high enantioselectivity and yield. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce functional groups at specific positions while maintaining the stereochemical integrity of the alcohol moiety.

The application of (2S)-4-methoxybutan-2-ol extends beyond pharmaceuticals into other areas of chemical research. Its structural motif is found in various natural products and bioactive molecules, making it a useful scaffold for drug discovery. Additionally, its role as an intermediate in polymer chemistry has been explored, where it contributes to the development of novel materials with tailored properties.

Recent studies have highlighted the potential of (2S)-4-methoxybutan-2-ol in the development of chiral catalysts. Chiral alcohols can act as ligands or co-catalysts in asymmetric reactions, facilitating the formation of enantiomerically enriched products. This has opened up new avenues for the synthesis of complex organic molecules with high precision and selectivity. The use of such catalysts not only improves reaction efficiency but also reduces waste, aligning with the principles of green chemistry.

The synthesis of (2S)-4-methoxybutan-2-ol itself has been optimized through various methodologies. One notable approach involves enzymatic resolution, where racemic mixtures are separated using enzymes that selectively react with one enantiomer. This method is particularly attractive due to its mild reaction conditions and high selectivity. Additionally, biocatalytic methods have been employed to convert simpler precursors into (2S)-4-methoxybutan-2-ol, further enhancing sustainability in chemical production.

The compound's utility in medicinal chemistry has been demonstrated through its incorporation into various lead structures. For example, derivatives of (2S)-4-methoxybutan-2-ol have been investigated for their potential as kinase inhibitors, which play a critical role in cancer therapy. The methoxy group provides a handle for further functionalization, allowing chemists to tailor properties such as solubility and metabolic stability.

In conclusion, (2S)-4-methoxybutan-2-ol (CAS No. 1807934-00-4) represents a significant advancement in chemical research and pharmaceutical development. Its unique stereochemistry and versatile reactivity make it an indispensable tool for synthetic chemists. As research continues to uncover new applications and synthetic strategies, the importance of this compound is expected to grow even further, contributing to the discovery and development of innovative therapeutic agents.